N-(4-methylphenyl)-N-2-naphthylisonicotinamide

• IUPAC Name: N-(4-methylphenyl)-N-naphthalen-2-ylpyridine-4-carboxamide
• InChI: InChI=1S/C23H18N2O/c1-17-6-9-21(10-7-17)25(23(26)19-12-14-24-15-13-19)22-11-8-18-4-2-3-5-20(18)16-22/h2-16H,1H3
• InChI Key: MZWCFUZQPWGAQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=NC=C4
• Molecular Formula: C23H18N2O
• Molecular Weight: 338.4 g/mol

Description

N-(4-methylphenyl)-N-2-naphthylisonicotinamide is a complex organic compound likely of interest for its potential in various chemical and pharmacological applications. Compounds with similar structures have been explored for their diverse biological activities and chemical properties.

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions or other organic synthesis techniques. For example, Schiff bases like N'-[(1E)-(4-Fluorophenyl)methylene]-6-methoxy-2-naphthohydrazide are synthesized through condensation reactions, indicating a potential pathway for synthesizing similar naphthylisonicotinamide derivatives (H. Yathirajan et al., 2007).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography or computational modeling to determine the arrangement of atoms within a molecule. For instance, studies on similar compounds have utilized X-ray diffraction (XRD) and density functional theory (DFT) to elucidate their molecular and chemical properties, which could be applicable to understanding the structure of N-(4-methylphenyl)-N-2-naphthylisonicotinamide (Z. Gültekin et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can vary widely, depending on the functional groups present and the reaction conditions. For example, N-1-Naphthyl-3-oxobutanamide shows versatility in heterocyclic synthesis, demonstrating the potential for diverse chemical reactivity in naphthylisonicotinamide derivatives (A. Hussein et al., 2009).